Cas no 899961-04-7 (N-(3-chlorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

N-(3-chlorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide structure
899961-04-7 structure
Product name:N-(3-chlorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
CAS No:899961-04-7
MF:C21H20ClN3O
MW:365.856003761292
CID:5489424

N-(3-chlorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[1,2-a]pyrazine-2(1H)-carboxamide, N-(3-chlorophenyl)-3,4-dihydro-1-(4-methylphenyl)-
    • N-(3-chlorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
    • Inchi: 1S/C21H20ClN3O/c1-15-7-9-16(10-8-15)20-19-6-3-11-24(19)12-13-25(20)21(26)23-18-5-2-4-17(22)14-18/h2-11,14,20H,12-13H2,1H3,(H,23,26)
    • InChI Key: ZRGOKZVFIZCNTF-UHFFFAOYSA-N
    • SMILES: C12=CC=CN1CCN(C(NC1=CC=CC(Cl)=C1)=O)C2C1=CC=C(C)C=C1

N-(3-chlorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2707-0412-2mg
N-(3-chlorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide
899961-04-7 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2707-0412-3mg
N-(3-chlorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide
899961-04-7 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2707-0412-10mg
N-(3-chlorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide
899961-04-7 90%+
10mg
$79.0 2023-05-16
Life Chemicals
F2707-0412-5mg
N-(3-chlorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide
899961-04-7 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2707-0412-40mg
N-(3-chlorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide
899961-04-7 90%+
40mg
$140.0 2023-05-16
Life Chemicals
F2707-0412-5μmol
N-(3-chlorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide
899961-04-7 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2707-0412-2μmol
N-(3-chlorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide
899961-04-7 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2707-0412-15mg
N-(3-chlorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide
899961-04-7 90%+
15mg
$89.0 2023-05-16
Life Chemicals
F2707-0412-30mg
N-(3-chlorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide
899961-04-7 90%+
30mg
$119.0 2023-05-16
Life Chemicals
F2707-0412-20μmol
N-(3-chlorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide
899961-04-7 90%+
20μl
$79.0 2023-05-16

N-(3-chlorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Related Literature

Additional information on N-(3-chlorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

N-(3-chlorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide: A Comprehensive Overview

The compound N-(3-chlorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide, identified by the CAS number 899961-04-7, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrrolopyrazine core structure. The molecule's unique architecture combines aromaticity with functional groups that enable diverse chemical reactivity and biological activity.

The synthesis of this compound involves a multi-step process that typically includes the formation of the pyrrolopyrazine ring system followed by functionalization at specific positions. Recent advancements in synthetic chemistry have enabled the precise control of regioselectivity and stereoselectivity during the construction of such heterocycles. For instance, researchers have employed transition metal-catalyzed coupling reactions to achieve efficient and selective synthesis of this compound. The integration of computational chemistry tools has further enhanced the understanding of the reaction mechanisms involved in its synthesis.

The physical and chemical properties of N-(3-chlorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide have been extensively studied to evaluate its suitability for various applications. Its solubility in different solvents and thermal stability are critical factors that influence its performance in chemical processes. Recent studies have highlighted its ability to act as a ligand in metal complexes, which opens up possibilities for its use in catalysis and materials science.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting specific enzymes and receptors. For example, studies have demonstrated its potential as an inhibitor of certain kinases involved in cellular signaling pathways. The presence of the chloro group at position 3 on the phenyl ring contributes to its hydrophobicity and electronic properties, which are crucial for binding interactions with biological targets.

The application of N-(3-chlorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide extends beyond pharmacology into materials science. Its aromaticity and conjugated system make it a candidate for use in organic electronics. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs) due to its ability to emit light upon excitation. The methyl group at position 4 on the phenyl ring enhances its stability under operational conditions.

The environmental impact and safety profile of this compound are also areas of interest. Studies have been conducted to assess its biodegradability and toxicity levels. These findings are essential for ensuring that its production and application align with sustainability goals and regulatory standards.

In conclusion, N-(3-chlorophenyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide represents a versatile molecule with a wide range of potential applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and functionalities.

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